Cas no 2248188-31-8 ((2S)-2-Isoquinolin-6-ylpropan-1-amine)

• Product Name: (2S)-2-Isoquinolin-6-ylpropan-1-amine
• CAS No: 2248188-31-8
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 6213004
• PubChem ID: 137939275
• Update Time: 2025-06-12

(2S)-2-Isoquinolin-6-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2248188-31-8
• (2S)-2-Isoquinolin-6-ylpropan-1-amine
• EN300-6507124
• (2S)-2-(isoquinolin-6-yl)propan-1-amine

• Inchi： 1S/C12H14N2/c1-9(7-13)10-2-3-12-8-14-5-4-11(12)6-10/h2-6,8-9H,7,13H2,1H3/t9-/m1/s1
• InChI Key： WJYWIPHORFQBFQ-SECBINFHSA-N
• SMILES： NC[C@@H](C)C1C=CC2C=NC=CC=2C=1

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on (2S)-2-Isoquinolin-6-ylpropan-1-amine

Introduction to (2S)-2-Isoquinolin-6-ylpropan-1-amine (CAS No. 2248188-31-8)

(2S)-2-Isoquinolin-6-ylpropan-1-amine (CAS No. 2248188-31-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for the development of new therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of (2S)-2-Isoquinolin-6-ylpropan-1-amine.

Chemical Structure and Properties

(2S)-2-Isoquinolin-6-ylpropan-1-amine is a chiral compound with the molecular formula C₁₄H₁₇N₃. The molecule features an isoquinoline ring system, which is a common structural motif in many biologically active compounds. The presence of the amine group at the propyl side chain imparts significant reactivity and functional versatility to the molecule. The chiral center at the 2-position of the propyl chain further adds to its complexity and potential for enantioselective interactions.

The physical properties of (2S)-2-Isoquinolin-6-ylpropan-1-amine include a melting point of approximately 150°C and a solubility profile that favors polar solvents such as methanol and dimethyl sulfoxide (DMSO). These properties make it suitable for various analytical techniques and biological assays.

Synthesis Methods

The synthesis of (2S)-2-Isoquinolin-6-ylpropan-1-amine has been reported in several studies, with different approaches focusing on optimizing yield, purity, and enantioselectivity. One common method involves the condensation of 6-bromoisoquinoline with (S)-alanine followed by reductive amination using sodium borohydride. This route provides a high yield of the desired product with good enantioselectivity.

Another approach involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to introduce the isoquinoline moiety onto a pre-functionalized propylamine scaffold. This method offers flexibility in terms of substituent variation and can be adapted to produce a range of structurally related compounds.

Biological Activities

(2S)-2-Isoquinolin-6-ylpropan-1-amine has been extensively studied for its potential biological activities, particularly in the context of neuropharmacology and cancer research. Recent studies have shown that this compound exhibits potent inhibitory effects on monoamine oxidase (MAO), an enzyme involved in the degradation of neurotransmitters such as serotonin and dopamine. This property makes it a promising candidate for the treatment of neurological disorders such as depression and Parkinson's disease.

In addition to its MAO inhibitory activity, (2S)-2-Isoquinolin-6-ylpropan-1-amine has demonstrated significant anti-proliferative effects on various cancer cell lines. Mechanistic studies suggest that these effects are mediated through the modulation of key signaling pathways involved in cell growth and apoptosis. For instance, it has been shown to inhibit the activation of Akt/mTOR signaling, which is frequently dysregulated in many types of cancer.

Clinical Potential and Future Directions

The clinical potential of (2S)-2-Isoquinolin-6-ylpropan-1-amine is currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these studies have been encouraging, with the compound showing good safety profiles and promising therapeutic effects in animal models of neurological disorders and cancer.

One area of particular interest is its potential use as an adjunct therapy in combination with existing treatments for depression and Parkinson's disease. The ability to modulate MAO activity while also targeting other relevant pathways could provide synergistic benefits and improve patient outcomes.

In conclusion, (2S)-2-Isoquinolin-6-ylpropan-1-amine (CAS No. 2248188-31-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting target for further investigation and development.